Cas no 1209437-82-0 (9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol)
9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- [9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol
- (9-Isopropyl-9-azabicyclo[3.3.1]nonan-3-yl)methanol
- 9-Azabicyclo[3.3.1]nonane-3-methanol, 9-(1-methylethyl)-
- 9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol
-
- MDL: MFCD13196409
- Inchi: 1S/C12H23NO/c1-9(2)13-11-4-3-5-12(13)7-10(6-11)8-14/h9-12,14H,3-8H2,1-2H3
- InChI Key: UDXYDGOWXCGIFZ-UHFFFAOYSA-N
- SMILES: OCC1CC2CCCC(C1)N2C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 179
- XLogP3: 2.1
- Topological Polar Surface Area: 23.5
9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89035-0.05g |
[9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol |
1209437-82-0 | 0.05g |
$1589.0 | 2023-09-01 | ||
| Enamine | EN300-89035-0.1g |
[9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol |
1209437-82-0 | 0.1g |
$1664.0 | 2023-09-01 | ||
| Enamine | EN300-89035-0.25g |
[9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol |
1209437-82-0 | 0.25g |
$1740.0 | 2023-09-01 | ||
| Enamine | EN300-89035-0.5g |
[9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol |
1209437-82-0 | 0.5g |
$1815.0 | 2023-09-01 | ||
| Enamine | EN300-89035-1.0g |
[9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol |
1209437-82-0 | 1.0g |
$1891.0 | 2023-02-11 | ||
| Enamine | EN300-89035-5.0g |
[9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol |
1209437-82-0 | 5.0g |
$5676.0 | 2023-02-11 | ||
| Enamine | EN300-89035-10.0g |
[9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol |
1209437-82-0 | 10.0g |
$8704.0 | 2023-02-11 | ||
| Enamine | EN300-89035-1g |
[9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol |
1209437-82-0 | 1g |
$1891.0 | 2023-09-01 | ||
| Enamine | EN300-89035-5g |
[9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol |
1209437-82-0 | 5g |
$5676.0 | 2023-09-01 | ||
| Enamine | EN300-89035-10g |
[9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol |
1209437-82-0 | 10g |
$8704.0 | 2023-09-01 |
9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol
Introduction to 9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol (CAS No: 1209437-82-0)
9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol, identified by its Chemical Abstracts Service (CAS) number 1209437-82-0, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic azaheterocycle features a complex three-membered nitrogen-containing ring fused with a larger cycloalkane system, making it a structurally unique entity with potential applications in drug discovery and molecular research.
The molecular structure of 9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol consists of a bicyclo[3.3.1]nonane core substituted with an azabenzene moiety at the 9-position and a propyl group at the 2-position. This arrangement confers distinct steric and electronic properties, which are critical for its interaction with biological targets. The presence of the azabenzene ring introduces a nitrogen atom capable of participating in hydrogen bonding or forming coordination complexes, while the propyl side chain provides lipophilicity and influences solubility characteristics.
In recent years, there has been growing interest in bicyclic azaheterocycles due to their prevalence in bioactive natural products and synthetic drug candidates. The compound 9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol exemplifies this trend, as its framework resembles several known pharmacophores involved in modulating neurological and cardiovascular pathways. Preliminary studies have suggested that derivatives of this class may exhibit inhibitory activity against enzymes such as cyclooxygenases (COX) or monoamine oxidases (MAO), which are implicated in inflammation and neurodegenerative diseases.
The synthesis of 9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol presents both challenges and opportunities for medicinal chemists. The construction of the bicyclo[3.3.1]nonane scaffold typically requires multi-step organic transformations, including cyclization reactions and functional group manipulations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic-mediated cyclizations, have been employed to achieve high yields and enantiopurity where necessary.
One of the most compelling aspects of 9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol is its potential as a building block for more complex molecules. By appending additional functional groups or linking it to other pharmacophores, researchers can generate libraries of derivatives for high-throughput screening (HTS) or structure-based drug design (SBDD). Recent advances in computational chemistry have enabled the rapid modeling of such derivatives, predicting their binding modes to target proteins with increasing accuracy.
The pharmacological profile of 9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol has not yet been fully elucidated, but its structural features suggest several possible mechanisms of action. For instance, the azabenzene ring could interact with aromatic hydrophobic pockets in protein targets, while the propyl group might engage in hydrophobic interactions or modulate receptor allostery. Experimental validation through enzyme assays, cell-based assays, or even animal models would be necessary to confirm these hypotheses.
In the context of modern drug discovery, compounds like 9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol highlight the importance of diversity-oriented synthesis (DOS) in generating novel molecular entities with therapeutic potential. DOS strategies aim to create structurally varied compounds efficiently, often leveraging combinatorial chemistry or flow chemistry techniques to explore large chemical spaces rapidly.
The solubility and metabolic stability of 9-(propan-2-ylyl)-9 azabicyclo 33 nonan 33 ylmethanol are critical factors that will influence its suitability for further development into an oral therapeutic agent. Computational predictions suggest that modifications to the propyl side chain could enhance water solubility without compromising binding affinity, making this compound an attractive candidate for optimization efforts.
As research continues to uncover new biological pathways and therapeutic targets, compounds like 1209437 82 0 will remain valuable tools for exploring chemical biology interactions at a molecular level。 Their unique structural motifs offer chemists a rich palette for designing molecules that can modulate disease-related processes effectively。
1209437-82-0 (9-(propan-2-yl)-9-azabicyclo3.3.1nonan-3-ylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)